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The study of ancient mummified remains offers an invaluable window into the health, diet,

culture, and diseases of past populations. To preserve these unique historical records, non-

invasive imaging techniques have become the gold standard, allowing for detailed internal

examination without physical desecration.[1][2] This document provides an overview of the

primary non-invasive imaging modalities used in mummy research, complete with comparative

data and standardized protocols to guide researchers in their application.

Overview of Non-Invasive Imaging Techniques
A variety of imaging techniques are employed to virtually unwrap and analyze mummified

remains. Each modality offers distinct advantages and is suited for different research

questions. The primary techniques include Computed Tomography (CT), X-ray imaging,

Magnetic Resonance Imaging (MRI), and Terahertz (THz) imaging.[1][3]

Computed Tomography (CT) stands as the most widely used and versatile tool in mummy

studies.[1][4] It provides high-resolution, three-dimensional images of both skeletal and

preserved soft tissues, allowing for detailed paleopathological analysis, sex and age

estimation, and the identification of embalming techniques and hidden amulets.[1][5][6]

Multidetector CT (MDCT) technology, in particular, has significantly enhanced the quality and

scope of these investigations.[5][7]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1172455?utm_src=pdf-interest
https://sfera.unife.it/retrieve/2b25bc7a-f0f4-4e7e-ac6b-98b0598e8bd6/IJAE%202023%20Papa.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4543116/
https://sfera.unife.it/retrieve/2b25bc7a-f0f4-4e7e-ac6b-98b0598e8bd6/IJAE%202023%20Papa.pdf
https://pubmed.ncbi.nlm.nih.gov/25998647/
https://sfera.unife.it/retrieve/2b25bc7a-f0f4-4e7e-ac6b-98b0598e8bd6/IJAE%202023%20Papa.pdf
https://pubmed.ncbi.nlm.nih.gov/20544977/
https://sfera.unife.it/retrieve/2b25bc7a-f0f4-4e7e-ac6b-98b0598e8bd6/IJAE%202023%20Papa.pdf
https://ajronline.org/doi/10.2214/ajr.180.3.1800597
http://medialab.di.unipi.it/Project/Mummia/SIGGRAPH99/
https://ajronline.org/doi/10.2214/ajr.180.3.1800597
https://www.ajronline.org/doi/full/10.2214/ajr.183.3.1830755?src=recsys
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172455?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


X-ray imaging, the earliest non-invasive technique applied to mummies, remains a valuable

and accessible tool.[1][8][9] It excels at providing high-resolution images of dense structures

like bones and teeth, making it useful for assessing skeletal pathologies, dental health, and

identifying foreign objects.[1][8][10]

Magnetic Resonance Imaging (MRI) offers superior soft tissue contrast compared to CT and X-

ray, making it a powerful tool for visualizing desiccated muscles, organs, and even the brain.

[11][12] While challenging due to the low water content in mummified tissues, specialized fast

imaging techniques have demonstrated its feasibility and complementary value to CT.[11][13]

[14]

Terahertz (THz) Imaging is an emerging technique in mummy studies that provides

spectroscopic information and is particularly effective for near-surface analysis.[3][4][15] It can

differentiate between soft tissues, wrappings, and embalming substances and holds promise

for identifying chemical signatures without the use of ionizing radiation.[4][15][16]

Comparative Data of Imaging Techniques
The selection of an appropriate imaging modality depends on the specific research objectives

and the preservation state of the mummy. The following table summarizes key quantitative and

qualitative parameters for each technique.
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Feature
Computed
Tomography
(CT)

X-ray Imaging
Magnetic
Resonance
Imaging (MRI)

Terahertz (THz)
Imaging

Primary

Application

Whole-body

analysis, 3D

reconstruction of

bone and soft

tissue,

paleopathology.

[1][5][17]

Skeletal analysis,

dental

examination,

detection of

foreign objects.

[1][8]

High-contrast

soft tissue

imaging, organ

and brain

analysis.[11][12]

Near-surface

analysis of

wrappings and

soft tissues,

chemical

identification.[4]

[15]

Spatial

Resolution

High (can be

sub-millimeter).

Phase-contrast

CT can reach 6-9

micrometers.[18]

[19][20]

Very High.[4]

Moderate to

High, dependent

on technique.[13]

Lower than CT,

but offers depth

resolution.[3][16]

Soft Tissue

Contrast

Good, allows

differentiation of

tissues and

embalming

materials.[2]

Poor, limited to

calcified

structures.[1]

Excellent,

superior to other

modalities.[11]

[14]

Good for near-

surface

differentiation.[4]

[15]

Penetration

Depth

Excellent, for

whole-body

imaging.[5]

Excellent.

Good, but can be

limited in

desiccated

tissue.

Limited, best for

surface and sub-

surface layers.

[15]

Scan Time

Fast, whole-body

scans can be

performed

rapidly.

Very Fast.

Slower, requires

specialized pulse

sequences.[13]

Variable, can be

time-consuming

for large areas.

Ionizing

Radiation
Yes. Yes. No.[21] No.[3]
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Detailed and consistent methodologies are crucial for reproducible and comparable results in

mummy studies. The following sections provide standardized protocols for key imaging

techniques.

Computed Tomography (CT) Scanning Protocol
This protocol is a general guideline and should be adapted based on the specific scanner and

the mummy's condition.

Preparation:

Carefully transport the mummy to the scanning facility, ensuring minimal handling and

stable environmental conditions.

Position the mummy on the CT scanner table, typically in a supine position. Use foam

padding to ensure stability and prevent movement during the scan.

Scan Acquisition:

Scout Image: Acquire an initial low-resolution scout image (anteroposterior and lateral) to

define the scan range.

Helical Scan Parameters:

Slice Thickness: 1.0 - 1.25 mm.[22]

Reconstruction Interval: 0.7 - 1.0 mm.[22]

Tube Voltage: 120 kV.[22]

Tube Current: 140-300 mA (adjust based on mummy size and density).[22]

Dual-Energy CT (if available): Perform scans at two different energy levels (e.g., 80 kV

and 140 kV) to enhance material differentiation.

Post-processing and Analysis:
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Image Reconstruction: Reconstruct the axial images using bone and soft tissue

algorithms.

Multiplanar Reformatting (MPR): Generate coronal and sagittal views from the axial

dataset.[22]

3D Volumetric Reconstruction: Create 3D models of the mummy, including the skeleton

and preserved soft tissues.[5][22] This allows for virtual unwrapping and fly-through

navigation.[5][9]

Segmentation: Manually or semi-automatically segment different structures (bones,

tissues, wrappings, artifacts) for detailed analysis.[22][23]

X-ray Imaging Protocol
Preparation:

Position the mummy on the X-ray table.

Use appropriate shielding to protect sensitive areas if repeated exposures are necessary.

Image Acquisition:

Acquire standard anteroposterior (AP) and lateral radiographs.

Oblique views may be necessary for specific anatomical regions of interest.

Exposure parameters (kVp and mAs) should be adjusted based on the thickness and

density of the region being imaged.

Analysis:

Examine the radiographs for skeletal abnormalities, fractures, dental pathologies, and the

presence of foreign objects like amulets or modern conservation materials.[1][8][10]

Magnetic Resonance Imaging (MRI) Protocol
Due to the desiccated nature of mummified tissue, specialized pulse sequences are required.
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Preparation:

Ensure the mummy contains no ferromagnetic materials before placing it in the scanner.

Position the mummy within the appropriate RF coil.

Image Acquisition:

Utilize ultra-short echo time (UTE) pulse sequences to capture signals from tissues with

very short T2 relaxation times.[13]

Example UTE parameters on a 1.5T or 3T scanner:

Echo Time (TE): < 1 ms (e.g., 70 µs).[13]

Repetition Time (TR): 2.2 ms.[13]

Other sequences like 3D FLASH with highly asymmetric readout can also be effective.[13]

Analysis:

Analyze the images for soft tissue structures not visible with other modalities.

Compare with CT data for a comprehensive understanding of the mummy's internal

preservation.[13]

Multinuclear spectroscopy can be used to identify the chemical composition of preserved

tissues.[11][12]

Visualization of Workflows and Relationships
Diagrams created using Graphviz (DOT language) illustrate the experimental workflow and the

logical relationships between different imaging techniques.
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Computed Tomography (CT)
- High-resolution 3D data
- Bone & soft tissue visualization
- Virtual unwrapping

X-ray Imaging
- High-resolution 2D data
- Excellent for bone & teeth
- Amulet detection

 3D vs 2D 

Magnetic Resonance Imaging (MRI)
- Superior soft tissue contrast
- Brain & organ analysis
- No ionizing radiation

 Complementary
Soft Tissue Info 

Terahertz (THz) Imaging
- Near-surface analysis
- Differentiates wrappings
- Potential for chemical analysis

Mummified Remains

 Overall Structure 

 Skeletal Details 

 Soft Tissue Details 

 Surface Layers 
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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